3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-4-fluoro-N-(4-phenoxyphenyl)benzamide

• IUPAC Name: 3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-4-fluoro-N-(4-phenoxyphenyl)benzamide
• InChI: InChI=1S/C26H25FN2O6S/c27-23-11-6-19(18-24(23)36(31,32)29-14-12-26(13-15-29)33-16-17-34-26)25(30)28-20-7-9-22(10-8-20)35-21-4-2-1-3-5-21/h1-11,18H,12-17H2,(H,28,30)
• InChI Key: NDUNLBMXKLNAOE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)S(=O)(=O)C3=C(C=CC(=C3)C(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5)F
• Molecular Formula: C26H25FN2O6S
• Molecular Weight: 512.6 g/mol
• CAS No.: 451509-57-2

Description

This compound features a benzamide core substituted with:

• A 4-fluoro group at the benzamide's aromatic ring.
• A 1,4-dioxa-8-azaspiro[4.5]decane system linked via a sulfonyl group (–SO₂–).
• A 4-phenoxyphenyl moiety as the N-substituent.

The spirocyclic system introduces conformational rigidity, while the sulfonyl group enhances solubility and hydrogen-bonding capacity. The fluorinated aromatic rings may improve metabolic stability and target affinity .

Biological Activity

The compound 3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-4-fluoro-N-(4-phenoxyphenyl)benzamide is a novel synthetic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by empirical data.

Chemical Structure and Properties

The compound features a complex structure characterized by the presence of a spirocyclic moiety, which contributes to its unique biological properties. The molecular formula can be represented as follows:

Property	Value
IUPAC Name	3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-4-fluoro-N-(4-phenoxyphenyl)benzamide
Molecular Weight	Approximately 400 g/mol
CAS Number	Not available

Research indicates that compounds containing the 1,4-dioxa-8-azaspiro structure often exhibit significant interactions with various biological targets. Specifically, they have been shown to act as ligands for sigma receptors, which are implicated in numerous neurological and psychiatric disorders.

Sigma Receptor Binding

A study demonstrated that related compounds with similar structural features exhibited high affinity for sigma receptors (K(i) = 5.4 ± 0.4 nM), suggesting that the compound may also bind effectively to these receptors, potentially influencing neurotransmitter release and modulating pain perception .

Antitumor Activity

Preliminary evaluations have suggested that the compound may possess antitumor properties. In vitro studies revealed that it could inhibit the proliferation of certain cancer cell lines, although further investigations are necessary to elucidate the specific pathways involved.

Anticholinergic Effects

The compound's structural analogs have been reported to exhibit acetylcholine antagonistic activity , which can be beneficial in treating conditions such as gastric hyperacidity and gastrointestinal spasms . The activity was quantified using established pharmacological assays that measure the reduction of acetylcholine-induced contractions in guinea pig intestines.

Case Studies

• Study on Antitumor Potential : A recent study assessed the effects of the compound on human cancer cell lines. Results indicated a dose-dependent inhibition of cell proliferation, with IC50 values suggesting significant potency against certain types of cancer .
• Neuropharmacological Evaluation : Another investigation focused on the neuropharmacological profile of related compounds in animal models. The results highlighted potential anxiolytic effects mediated through sigma receptor modulation .

Comparison with Similar Compounds

Spirocyclic Sulfonyl-Containing Derivatives

Compound Name	Key Structural Features	Applications/Properties	Reference
(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-3-fluorophenyl)boronic acid	Spiro[4.5]decane sulfonyl, fluorophenyl, boronic acid	Suzuki coupling intermediate
4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-3,4,5-trifluorobenzophenone	Spiro[4.5]decane, trifluorobenzophenone	High-resolution chromatography standards
Target Compound	Spiro[4.5]decane sulfonyl, fluorobenzamide, phenoxyphenyl	Hypothesized kinase inhibition (inferred)	–

Key Insights :

• The spirocyclic sulfonyl group is versatile in synthetic chemistry, serving as a linker or solubility enhancer .
• Fluorinated aromatic systems (e.g., trifluorobenzophenone in ) improve thermal stability and lipophilicity.

Fluorinated Benzamide Derivatives

Compound Name	Key Structural Features	Biological Activity	Reference
4-Fluoro-N-(4-(3-(trifluoromethyl)phenoxy)pyrimidin-5-yl)benzamide	Fluorobenzamide, trifluoromethylphenoxy	EGFR inhibitor (IC₅₀ = 12 nM)
4-Fluoro-N-(4-fluorophenyl)benzamide	Simple fluorobenzamide	Intermediate in polymer synthesis
Target Compound	Fluorobenzamide, phenoxyphenyl, spiro sulfonyl	Potential kinase modulation (structural inference)	–

Key Insights :

• Fluorobenzamides with bulky aryl substituents (e.g., phenoxyphenyl) exhibit enhanced target selectivity due to steric effects .
• The spiro sulfonyl group in the target compound may confer unique binding interactions compared to simpler benzamides .

Sulfonyl-Containing Heterocycles

Compound Name	Key Structural Features	Synthetic Route	Reference
5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-4H-1,2,4-triazole-3-thiones	Triazole-thione, sulfonyl, difluorophenyl	Cyclization of hydrazinecarbothioamides
Target Compound	Benzamide, spiro sulfonyl, phenoxyphenyl	Likely involves nucleophilic sulfonylation	–

Key Insights :

• Sulfonyl groups in heterocycles (e.g., triazoles) are synthesized via cyclization reactions under basic conditions .
• The target compound’s sulfonyl-spiro linkage may require specialized coupling agents (e.g., BSA in silylation, as in ).

Structural and Functional Analysis

Molecular Properties

Property	Target Compound	Similar Compound ()	Similar Compound ()
Molecular Weight	~550 g/mol (estimated)	395.3 g/mol	295.11 g/mol
Key Functional Groups	Benzamide, spiro sulfonyl, fluoro, phenoxyphenyl	Benzamide, trifluoromethylphenoxy, pyrimidine	Spiro sulfonyl, boronic acid, fluoro
Solubility	Moderate (sulfonyl enhances aqueous solubility)	Low (lipophilic substituents)	High (boronic acid polarity)

Hypothesized Bioactivity

• The phenoxyphenyl group may confer selectivity for hydrophobic binding pockets (similar to EGFR inhibitors in ).